Cas no 71491-47-9 (Benzene,2-chloro-1,4-dimethyl-3,5-dinitro-)

• Product Name: Benzene,2-chloro-1,4-dimethyl-3,5-dinitro-
• CAS No: 71491-47-9
• MF: C₈H₇ClN₂O₄
• MW: 230.605180978775
• CID: 565551
• PubChem ID: 284972
• Update Time: 2025-04-19

Benzene,2-chloro-1,4-dimethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-1,4-dimethyl-3,5-dinitro-
• 2-chloro-1,4-dimethyl-3,5-dinitrobenzene
• 2-chloro-1,4-dimethyl-3,5-dinitro-benzene
• 1-chloro-2,5-dimethyl-4,6-dinitrobenzene
• 2-Chlor-1,4-dimethyl-3,5-dinitro-benzol
• 2-Chloro-3,5-dinitro-p-xylene
• Benzene,2-chloro-1,4-dimethyl-3,5-dinitro
• Benzene,4-dimethyl-3,5-dinitro
• chloro-2 dinitro-3,5 p-xylene
• 71491-47-9
• Benzene,4-dimethyl-3,5-dinitro-
• DTXSID30301158
• NSC-141463
• NSC141463

• Inchi： 1S/C8H7ClN2O4/c1-4-3-6(10(12)13)5(2)8(7(4)9)11(14)15/h3H,1-2H3
• InChI Key： GPBXOXQYKHJRCX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(C)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.00900
• Monoisotopic Mass: 230.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.463
• Boiling Point: 339.9°C at 760 mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.599
• PSA: 91.64000
• LogP: 3.81960